Cas no 3529-82-6 (1-Isothiocyanato-3-nitrobenzene)

1-Isothiocyanato-3-nitrobenzene structure
3529-82-6 structure
Product Name:1-Isothiocyanato-3-nitrobenzene
CAS No:3529-82-6
MF:C7H4N2O2S
MW:180.183859825134
MDL:MFCD00041245
CID:84779
PubChem ID:19050
Update Time:2025-04-18

1-Isothiocyanato-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 3-nitrophenyl isothiocyanate
    • 3-Isothiocyanatonitrobenzene
    • 1-isothiocyanato-3-nitrobenzene
    • 1-isothiocyanato-3-nitro-benzene
    • 1-nitryl-3-isothiocyanatobenzene
    • Benzene,1-isothiocyanato-3-nitro
    • ISOTHIOCYANIC ACID,m-NITROPHENYL ESTER
    • m-Nitrophenyl isothiocyanate
    • MFCD00041245
    • FT-0615936
    • Benzene, 1-isothiocyanato-3-nitro-
    • BRN 2094061
    • 3529-82-6
    • ISOTHIOCYANIC ACID, m-NITROPHENYL ESTER
    • 3-Nitrophenyl isothiocyanate, 98%
    • Phenyl, 3-nitro, isothiocyanate
    • F20945
    • A822717
    • SCHEMBL1312153
    • DTXSID7063059
    • LS-13250
    • SY012194
    • N1180
    • 3-Nitrophenylisothiocyanate
    • 1-Isothiocyanato-3-nitrobenzene #
    • m-Nitrophenylisothiocyanat
    • EN300-140686
    • AKOS015833376
    • DTXCID4038976
    • DB-048775
    • 3-12-00-01573 (Beilstein Handbook Reference)
    • 1-Isothiocyanato-3-nitrobenzene
    • MDL： MFCD00041245
    • Inchi： 1S/C7H4N2O2S/c10-9(11)7-3-1-2-6(4-7)8-5-12/h1-4H
    • InChI Key： OEZXLKSZOAWNJU-UHFFFAOYSA-N
    • SMILES： S=C=NC1=CC=CC(=C1)[N+](=O)[O-]
    • BRN： 2094061

Computed Properties

  • Exact Mass: 179.99900
  • Monoisotopic Mass: 179.999348
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 90.3

Experimental Properties

  • Color/Form: Grayish yellow pungent odor crystals
  • Density: 1.4360 (rough estimate)
  • Melting Point: 57-60 °C (lit.)
  • Boiling Point: 277.5°C (rough estimate)
  • Flash Point: 146°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 90.27000
  • LogP: 2.85230
  • Sensitiveness: Moisture Sensitive
  • Solubility: Hydrolyzable

1-Isothiocyanato-3-nitrobenzene Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3261 8/PG 3
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S23-S26-S36/37/39-S45
  • RTECS：NX9110000
  • Hazardous Material Identification： C
  • HazardClass：6.1
  • PackingGroup：II
  • TSCA：Yes
  • Storage Condition：2-8°C
  • Safety Term：6.1
  • Packing Group：II
  • Risk Phrases：R20/21/22; R36/37/38

1-Isothiocyanato-3-nitrobenzene Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Isothiocyanato-3-nitrobenzene Pricemore >>

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1-Isothiocyanato-3-nitrobenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3529-82-6)1-Isothiocyanato-3-nitrobenzene
Order Number:A1204352
Stock Status:in Stock
Quantity:25g/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:52
Price ($):855.0/784.0/196.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3529-82-6)1-Isothiocyanato-3-nitrobenzene
A1204352
Purity:99%/99%/99%
Quantity:25g/1g/5g
Price ($):855.0/784.0/196.0
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